Cas no 946260-78-2 (N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide
• CAS No: 946260-78-2
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5429305
• Update Time: 2025-05-26

N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxymethyl)furan-2-carboxamide
• 2-Furancarboxamide, 5-[(1-methylethoxy)methyl]-N-(4-methyl-2-thiazolyl)-
• N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide

• Inchi： 1S/C13H16N2O3S/c1-8(2)17-6-10-4-5-11(18-10)12(16)15-13-14-9(3)7-19-13/h4-5,7-8H,6H2,1-3H3,(H,14,15,16)
• InChI Key： JYDVDPASNMOVKW-UHFFFAOYSA-N
• SMILES： O1C(COC(C)C)=CC=C1C(NC1=NC(C)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide

Introduction to N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide (CAS No. 946260-78-2)

N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide, identified by its CAS number 946260-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a thiazole ring and an amide functional group, make it a promising candidate for further exploration in drug discovery and development.

The thiazole core in N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide is a key pharmacophore that contributes to its potential biological activity. Thiazole derivatives have been extensively studied due to their wide range of biological functions, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of the 4-methyl-1,3-thiazol-2-yl moiety into the molecular structure enhances its interaction with biological targets, making it an attractive scaffold for medicinal chemistry applications.

The amide functional group in the compound's name, specifically the methylfuran-2-carboxamide part, further contributes to its chemical diversity and reactivity. Amides are well-known for their role in drug molecules due to their ability to form hydrogen bonds and interact with various biological receptors. The presence of the propan-2-yloxy group at the 5-position of the furan ring adds another layer of complexity to the molecule, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel thiazole derivatives as therapeutic agents. Several studies have highlighted the potential of these compounds in treating various diseases, including cancer and infectious disorders. For instance, research has demonstrated that certain thiazole derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. The compound N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide is being investigated as a potential lead compound in this context, with preliminary studies suggesting its ability to modulate key biological pathways relevant to cancer.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole ring through classical methods such as the Hantzsch thiazole synthesis or alternative approaches like cyclocondensation reactions. Subsequent functionalization steps are then performed to introduce the amide and ether groups at appropriate positions on the thiazole core.

The introduction of the methylfuran-2-carboxamide moiety is achieved through nucleophilic substitution or condensation reactions with appropriate carboxylic acid derivatives. The propan-2-yloxy group is typically introduced via etherification reactions using propyl alcohol or its derivatives under controlled conditions. The final product is then purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for further biological evaluation.

Ongoing research in this area aims to elucidate the mechanism of action of N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide, particularly its interactions with target proteins and enzymes. Advanced computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and identify potential binding sites on biological targets. These studies are crucial for understanding how the compound exerts its effects at a molecular level and for guiding future modifications to enhance its therapeutic potential.

In addition to its potential applications in oncology, N-(4-methyl-1,3-thiazol-2-yl)-5-(propan-2-yloxy)methylfuran-2-carboxamide is also being explored for its antimicrobial properties. Preliminary data suggest that this compound may exhibit activity against various bacterial and fungal strains, making it a promising candidate for developing new antimicrobial agents. The structural features of this molecule contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

The development of novel pharmaceutical compounds requires rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro assays are conducted to evaluate the cytotoxicity, genotoxicity, and other toxicological properties of N-(4-methyl-1,3-thiazol-